Cas no 1806768-33-1 (Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806768-33-1
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4846775
• Update Time: 2025-08-05

Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H8ClF6NO3/c1-21-8(20)3-6-7(10(13,14)15)2-5(4-12)19-9(6)22-11(16,17)18/h2H,3-4H2,1H3
• InChI Key： VBVILBQGDRAKEA-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=C(C(=N1)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

The compound Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate, identified by the CAS number 1806768-33-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a trifluoromethoxy group, a trifluoromethyl group, and a chloromethyl group. The presence of these groups imparts unique chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of electronics. The trifluoromethoxy and trifluoromethyl groups are known to enhance the electronic properties of the molecule, such as its dielectric constant and thermal stability. These properties are highly desirable in the fabrication of high-performance capacitors and other electronic components. Furthermore, the chloromethyl group introduces reactivity that can be exploited in various chemical transformations, enabling the synthesis of more complex structures with tailored functionalities.

In terms of synthesis, researchers have developed innovative methods to construct this compound efficiently. One such approach involves a multi-step synthesis pathway that begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product, making this method both scalable and cost-effective for industrial applications.

The application of Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate extends beyond electronics into areas such as drug discovery and agrochemicals. Its unique structure allows for interactions with biological systems, making it a promising candidate for pharmacological studies. Recent research has explored its potential as a lead compound in the development of new drugs targeting specific diseases, leveraging its ability to modulate cellular pathways through precise molecular interactions.

In addition to its chemical applications, this compound has also been studied for its environmental impact. The trifluorinated groups present in its structure are known to be persistent in certain environmental conditions, raising concerns about their long-term effects on ecosystems. However, ongoing research is focused on developing methods to mitigate these effects through controlled synthesis and disposal practices.

From a structural standpoint, the compound's pyridine ring serves as a versatile platform for further modifications. The substitution pattern on the ring—specifically at positions 2, 4, and 6—allows for precise control over electronic and steric effects. This level of control is crucial in designing molecules with specific reactivity or selectivity for particular applications.

The integration of multiple fluorinated groups into this compound also contributes to its high stability under harsh conditions, such as elevated temperatures or strong acidic environments. This stability makes it an attractive option for use in extreme operating conditions where traditional materials may fail.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in optimizing the design and synthesis of compounds like Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict optimal reaction pathways and identify potential challenges before they occur experimentally.

In conclusion, Methyl 6-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse industries. As research continues to uncover new insights into its properties and potential uses, this compound is poised to remain at the forefront of scientific innovation for years to come.